Cas no 946333-45-5 (N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 946333-45-5
• MF: C₂₂H₂₂N₂O₆S
• MW: 442.484884738922
• CID: 5514108
• Update Time: 2025-07-17

N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[1-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-2,5-dimethoxy-
• N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C22H22N2O6S/c1-28-17-8-10-19(29-2)21(14-17)31(26,27)23-16-7-9-18-15(13-16)5-3-11-24(18)22(25)20-6-4-12-30-20/h4,6-10,12-14,23H,3,5,11H2,1-2H3
• InChI Key： FVNHCXLTXLJCJH-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C2=CC=CO2)=O)(=O)=O)=CC(OC)=CC=C1OC

Additional information on N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide

Recent Advances in the Study of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide (CAS: 946333-45-5)

The compound N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide (CAS: 946333-45-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the furan and tetrahydroquinoline moieties could enhance the compound's binding affinity to specific protein targets, such as carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and neurodegenerative diseases.

In addition to its potential as a carbonic anhydrase inhibitor, N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide has shown promising activity in preclinical models of inflammation and pain. A recent in vivo study revealed that the compound exhibits significant anti-inflammatory effects by modulating the NF-κB signaling pathway, suggesting its potential utility in the treatment of chronic inflammatory disorders. These findings were further supported by molecular docking studies, which highlighted the compound's ability to interact with key residues in the NF-κB protein complex.

Another area of interest is the compound's potential application in oncology. Preliminary data from a 2024 study indicate that N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of carbonic anhydrase IX, a marker of tumor hypoxia. The compound's ability to induce apoptosis and inhibit cell migration in these models underscores its potential as a novel anticancer agent.

Despite these promising findings, challenges remain in the development of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide as a therapeutic agent. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is exploring the use of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,5-dimethoxybenzene-1-sulfonamide (CAS: 946333-45-5) represents a promising scaffold for the development of novel therapeutics targeting a range of diseases. Its multifaceted pharmacological profile, combined with recent advancements in its structural optimization, positions it as a valuable candidate for future drug discovery efforts. Continued research into its mechanism of action and therapeutic potential will be crucial for translating these findings into clinical applications.